{2-methoxy-4-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetic acid

• IUPAC Name: 2-[2-methoxy-4-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid
• InChI: InChI=1S/C13H11NO5S2/c1-18-9-4-7(2-3-8(9)19-6-11(15)16)5-10-12(17)14-13(20)21-10/h2-5H,6H2,1H3,(H,15,16)(H,14,17,20)/b10-5-
• InChI Key: DVBJNSKWHSGTDK-YHYXMXQVSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C2C(=O)NC(=S)S2)OCC(=O)O
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C\2/C(=O)NC(=S)S2)OCC(=O)O
• Molecular Formula: C13H11NO5S2
• Molecular Weight: 325.4 g/mol

Description

This compound is a unique chemical with the linear formula C24H23NO5S2. It is part of a collection of rare and unique chemicals provided to early discovery researchers.

Synthesis Analysis

Thiazolidine motifs, which are present in this compound, are intriguing heterocyclic five-membered moieties used in the synthesis of valuable organic combinations. Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazolidine motif, which is a five-membered heterocycle system having sulfur at the first position and nitrogen at the third position. The presence of sulfur enhances their pharmacological properties.

Chemical Reactions Analysis

Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity, and pharmacokinetic activity.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 469.583. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Mechanism of Action

Target of Action

Similar compounds have been found to target peroxisome proliferator-activated receptors (pparδ/β) . PPARs are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes involved in cellular differentiation, development, metabolism, and tumorigenesis .

Mode of Action

This can lead to alterations in cellular processes, including metabolism and cell differentiation .

Biochemical Pathways

Given the potential interaction with pparδ/β, it’s likely that this compound could influence pathways related to lipid metabolism, glucose homeostasis, cell differentiation, and inflammation .

Result of Action

Based on its potential interaction with pparδ/β, it could potentially influence cellular processes such as metabolism, cell differentiation, and inflammation .

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Future Directions

Based on literature studies, various synthetic approaches have been employed to improve the selectivity, purity, product yield, and pharmacokinetic activity of thiazolidine and its derivatives. These data provide useful information for designing next-generation drug candidates. Developing multifunctional drugs and improving their activity should be a focus of research.